Cas no 1443238-27-4 (3-(4-chlorophenyl)azetidine, trifluoroacetic acid)

• Product Name: 3-(4-chlorophenyl)azetidine, trifluoroacetic acid
• CAS No: 1443238-27-4
• MF: C₁₁H₁₁ClF₃NO₂
• MW: 281.658752679825
• MDL: MFCD29047272
• CID: 4599952
• PubChem ID: 121552802
• Update Time: 2025-10-05

3-(4-chlorophenyl)azetidine, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)azetidine, trifluoroacetic acid

• MDL： MFCD29047272
• Inchi： 1S/C9H10ClN.C2HF3O2/c10-9-3-1-7(2-4-9)8-5-11-6-8;3-2(4,5)1(6)7/h1-4,8,11H,5-6H2;(H,6,7)
• InChI Key： AUUTZDCVCOSCJX-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.ClC1C=CC(C2CNC2)=CC=1

Additional information on 3-(4-chlorophenyl)azetidine, trifluoroacetic acid

3-(4-Chlorophenyl)Azetidine, Trifluoroacetic Acid: A Comprehensive Overview

The compound 3-(4-chlorophenyl)azetidine, also known as 1443238-27-4, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, along with its counterpart trifluoroacetic acid, has garnered attention due to its unique structural properties and promising applications in drug discovery and organic synthesis.

Azetidines, a class of four-membered ring compounds, have been extensively studied for their role as building blocks in medicinal chemistry. The substitution pattern of the azetidine ring plays a crucial role in determining its biological activity and chemical reactivity. In the case of 3-(4-chlorophenyl)azetidine, the presence of a chlorine atom at the para position of the phenyl group introduces electronic effects that can influence the molecule's interaction with biological targets.

Recent studies have highlighted the importance of azetidines in the development of novel therapeutic agents. For instance, researchers have explored the use of azetidine derivatives as inhibitors of enzymes involved in cancer progression. The compact structure of azetidines allows for efficient binding to enzyme active sites, making them ideal candidates for drug design.

The synthesis of 3-(4-chlorophenyl)azetidine involves a multi-step process that typically begins with the preparation of an appropriate precursor. One common approach is the use of aza-Cope elimination or other cycloaddition reactions to form the azetidine ring. The introduction of the chlorophenyl group is often achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions required.

The role of trifluoroacetic acid in this context is multifaceted. As a strong acid, it is often used as a catalyst in organic reactions, facilitating processes such as esterification or amidation. Additionally, trifluoroacetic acid serves as a stabilizing agent in certain reaction conditions, ensuring optimal yields and purity of the final product.

In terms of pharmacokinetics, studies have shown that azetidine derivatives exhibit favorable absorption profiles, making them suitable for oral administration. The presence of electron-withdrawing groups like chlorine can enhance metabolic stability, reducing the likelihood of rapid degradation within the body.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with key therapeutic targets, providing valuable insights into its mechanism of action.

In conclusion, 3-(4-chlorophenyl)azetidine, along with its associated acid form, represents a valuable addition to the arsenal of chemical entities being explored for therapeutic applications. Its unique structure and reactivity make it a subject of ongoing research interest across multiple disciplines within chemistry and pharmacology.